[2-(3-Acetamido-4-hydroxyphenyl)-2-oxoethyl] 3-fluoro-4-methylbenzoate

• IUPAC Name: [2-(3-acetamido-4-hydroxyphenyl)-2-oxoethyl] 3-fluoro-4-methylbenzoate
• InChI: InChI=1S/C18H16FNO5/c1-10-3-4-13(7-14(10)19)18(24)25-9-17(23)12-5-6-16(22)15(8-12)20-11(2)21/h3-8,22H,9H2,1-2H3,(H,20,21)
• InChI Key: AYCDYBWUFBTTJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)OCC(=O)C2=CC(=C(C=C2)O)NC(=O)C)F
• Molecular Formula: C18H16FNO5
• Molecular Weight: 345.3 g/mol

Description

[2-(3-Acetamido-4-hydroxyphenyl)-2-oxoethyl] 3-fluoro-4-methylbenzoate is a synthetic compound that has gained attention in scientific research for its potential applications in various fields.

Mechanism of Action

The mechanism of action of [2-(3-Acetamido-4-hydroxyphenyl)-2-oxoethyl] 3-fluoro-4-methylbenzoate is not fully understood. However, it has been shown to inhibit the activity of enzymes such as matrix metalloproteinases and histone deacetylases, which are involved in cancer progression and metastasis. It has also been shown to interact with DNA, leading to the inhibition of DNA synthesis and cell proliferation.
Biochemical and Physiological Effects:
[2-(3-Acetamido-4-hydroxyphenyl)-2-oxoethyl] 3-fluoro-4-methylbenzoate has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and inhibit angiogenesis. It has also been shown to have anti-inflammatory and antioxidant properties. In addition, it has been shown to interact with DNA, leading to the inhibition of DNA synthesis and cell proliferation.

Advantages and Limitations for Lab Experiments

[2-(3-Acetamido-4-hydroxyphenyl)-2-oxoethyl] 3-fluoro-4-methylbenzoate has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the laboratory. It has also been shown to have potent anticancer activity and can be used as a scaffold for the development of new drugs. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of [2-(3-Acetamido-4-hydroxyphenyl)-2-oxoethyl] 3-fluoro-4-methylbenzoate. One direction is the development of new drugs based on its structure. Another direction is the study of its potential applications in other fields such as material science and nanotechnology. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

[2-(3-Acetamido-4-hydroxyphenyl)-2-oxoethyl] 3-fluoro-4-methylbenzoate can be synthesized through a multistep process. The first step involves the synthesis of 3-acetamido-4-hydroxybenzoic acid, which is then converted to the corresponding acid chloride. This is followed by the reaction of the acid chloride with 2-(2-oxoethyl)-3-fluoro-4-methylbenzoic acid to yield [2-(3-Acetamido-4-hydroxyphenyl)-2-oxoethyl] 3-fluoro-4-methylbenzoate.

Scientific Research Applications

[2-(3-Acetamido-4-hydroxyphenyl)-2-oxoethyl] 3-fluoro-4-methylbenzoate has been studied for its potential applications in various fields such as cancer research, drug design, and material science. In cancer research, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In drug design, it has been used as a scaffold for the development of new drugs with improved pharmacological properties. In material science, it has been used as a building block for the synthesis of new materials with unique properties.